Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate

• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol
• IUPAC Name: methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate
• InChI: InChI=1S/C10H16N2O4/c1-10(11-2,9(15)16-3)6-12-7(13)4-5-8(12)14/h11H,4-6H2,1-3H3
• InChI Key: KFOGYCKFNVWOEU-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)CCC1=O)(C(=O)OC)NC

Description

Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate is a complex organic compound with a unique structure that includes a pyrrolidinone ring and a methylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate typically involves the reaction of 2,5-dioxopyrrolidin-1-yl with methylamino propanoate under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The reaction conditions are optimized to ensure high yield and purity of the product. The process may also include purification steps such as crystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives with different functional groups.

Scientific Research Applications

Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methyl 3-(2,5-dioxopyrrolidin-1-yl)propanoate: A similar compound with a slightly different structure.

4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl)benzamide: Another related compound with different functional groups.

Uniqueness

Methyl 3-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)propanoate is unique due to its specific combination of functional groups and structural features